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Compound of Interest

Compound Name: TCO-PEG6-acid

Cat. No.: B11826421

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of TCO-PEG6-acid, a heterobifunctional linker

crucial for advanced bioconjugation and drug delivery applications. Below, we detail its

chemical properties, outline a general experimental protocol for its use, and illustrate a typical

workflow for antibody conjugation.

Core Properties of TCO-PEG6-Acid
TCO-PEG6-acid is a versatile molecule featuring a trans-cyclooctene (TCO) group, a

hydrophilic hexaethylene glycol (PEG6) spacer, and a terminal carboxylic acid. This unique

structure enables a two-step conjugation strategy. The carboxylic acid can be activated to react

with primary amines (e.g., on proteins), while the TCO group allows for a highly efficient and

bioorthogonal "click chemistry" reaction with tetrazine-modified molecules. The PEG6 spacer

enhances solubility in aqueous environments and reduces steric hindrance.
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Property Value Reference

Molecular Formula C24H43NO10 [1][2]

Molecular Weight 505.6 g/mol [1][2][3][4][5]

CAS Number 2353409-97-7 [1][2]

Purity Typically ≥95% [1][2][3][4]

Solubility Soluble in DMSO, DCM, DMF [2]

Experimental Protocol: General Procedure for
Amine Coupling
This protocol describes the conjugation of TCO-PEG6-acid to a protein containing primary

amines (e.g., lysine residues) via amide bond formation.

Materials:

TCO-PEG6-acid

Protein of interest in a suitable buffer (e.g., phosphate-buffered saline (PBS) pH 7.4)

N-Hydroxysuccinimide (NHS) or N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide

hydrochloride (EDC)

Reaction buffer (e.g., MES buffer, pH 6.0 for EDC/NHS chemistry)

Quenching reagent (e.g., Tris or hydroxylamine)

Purification system (e.g., size-exclusion chromatography or dialysis)

Methodology:

Activation of TCO-PEG6-acid:

Dissolve TCO-PEG6-acid in an anhydrous organic solvent such as dimethylformamide

(DMF) or dimethyl sulfoxide (DMSO).
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To activate the carboxylic acid, add a molar excess of EDC and NHS.

Incubate the reaction mixture at room temperature for 15-30 minutes to form the NHS

ester.

Conjugation to Protein:

Exchange the buffer of the target protein to a reaction buffer that is free of primary amines

(e.g., PBS at pH 7.2-8.0).

Add the activated TCO-PEG6-NHS ester solution to the protein solution. The molar ratio of

the linker to the protein will depend on the desired degree of labeling and should be

optimized.

Allow the reaction to proceed for 1-2 hours at room temperature or overnight at 4°C with

gentle mixing.

Quenching and Purification:

Quench the reaction by adding a small molecule with a primary amine, such as Tris or

hydroxylamine, to consume any unreacted NHS ester.

Remove the excess, unreacted TCO-PEG6-acid and byproducts by purifying the protein

conjugate using size-exclusion chromatography, dialysis, or tangential flow filtration.

Characterization:

Characterize the resulting TCO-functionalized protein to determine the degree of labeling

using methods such as mass spectrometry or UV-Vis spectroscopy if the linker or protein

has a chromophore.

Workflow for Antibody-Drug Conjugate (ADC)
Formation
The following diagram illustrates a typical workflow for creating an antibody-drug conjugate

using TCO-PEG6-acid and a tetrazine-modified drug.
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Caption: Workflow for Antibody-Drug Conjugate (ADC) formation using TCO-PEG6-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b11826421/docs?utm_src=pdf-body#a-technical-guide-to-tco-peg6-acid-properties-and-applications
https://www.benchchem.com/product/b11826421?utm_src=pdf-custom-synthesis#bc-rfq
https://www.glycomindsynth.com/product_detail/2494/TCO-PEG
https://broadpharm.com/product/bp-24155
https://axispharm.com/product/tco-peg6-acid/
https://broadpharm.com/product-categories/peg-linkers/tco-peg
https://www.targetmol.com/compound/tco-peg6-acid
https://www.benchchem.com/product/b11826421/docs#a-technical-guide-to-tco-peg6-acid-properties-and-applications
https://www.benchchem.com/product/b11826421/docs#a-technical-guide-to-tco-peg6-acid-properties-and-applications
https://www.benchchem.com/product/b11826421/docs#a-technical-guide-to-tco-peg6-acid-properties-and-applications
https://www.benchchem.com/product/b11826421/docs#a-technical-guide-to-tco-peg6-acid-properties-and-applications
https://www.benchchem.com/product/b11826421?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11826421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11826421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

